2-Iodoimidazo[1,2-a]pyridine

• IUPAC Name: 2-iodoimidazo[1,2-a]pyridine
• InChI: InChI=1S/C7H5IN2/c8-6-5-10-4-2-1-3-7(10)9-6/h1-5H
• InChI Key: SDSBDQCXPSOHTP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CN2C=C1)I
• Molecular Formula: C7H5IN2
• Molecular Weight: 244.03 g/mol
• CAS RN: 1373338-15-8

Description

2-Iodoimidazo[1,2-a]pyridine is a type of heterocyclic compound. It is an important raw material and intermediate used in pharmaceuticals, agrochemicals, and dyestuff. Its molecular formula is C7H5IN2.

Synthesis Analysis

The synthesis of 2-Iodoimidazo[1,2-a]pyridine involves two complementary routes. The first route involves the copper-catalyzed iodine-mediated cyclizations of 2-aminopyridine with arylacetylenes followed by palladium-catalyzed cross-coupling reactions with phosphines. The second route requires the preparation of 2,3-diiodoimidazo[1,2-a]pyridine or 2-iodo-3-bromoimidazo[1,2-a]pyridine from 2-aminopyridine followed by palladium-catalyzed Suzuki/phosphination or a phosphination/Suzuki cross-coupling reactions sequence.

Molecular Structure Analysis

The molecular structure of 2-Iodoimidazo[1,2-a]pyridine has been characterized by single crystal X-ray diffraction analysis. The molecular weight is 244.033 Da.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines are a class of valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry. The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives.

Scientific Research Applications

Organic Synthesis and Pharmaceutical Chemistry

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Anticancer Agents

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Optoelectronic Devices

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Sensors

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Non-Invasive Imaging of Amyloid Plaques

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Safety and Hazards

When handling 2-Iodoimidazo[1,2-a]pyridine, it is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use personal protective equipment and ensure adequate ventilation.

Future Directions

Imidazo[1,2-a]pyridines have been recognized for their wide use as the core structure in many different drugs. The development of synthetic strategies for the functionalization of imidazo[1,2-a]pyridine from readily available starting materials is important. Subtle changes in the structure of imidazo-pyridines and -pyrimidines dramatically alter both the intracellular targeting of these compounds and their effects in vivo.

Mechanism of Action

Target of Action

2-Iodoimidazo[1,2-a]pyridine is a derivative of imidazo[1,2-a]pyridine, which has been recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry . It has been used as the core backbone for the development of covalent inhibitors . Specifically, it has been utilized in the synthesis of novel KRAS G12C inhibitors , which are potent anticancer agents . KRAS G12C is a common mutation in many cancers, and inhibiting this target can potentially halt cancer progression .

Mode of Action

Imidazo[1,2-a]pyridine derivatives have been reported to exhibit significant activity against multidrug-resistant tb (mdr-tb) and extensively drug-resistant tb (xdr-tb) . The compound’s interaction with its targets likely involves covalent bonding, as suggested by its use in the development of covalent inhibitors .

Biochemical Pathways

Given its potential as a kras g12c inhibitor , it may impact the RAS/MAPK pathway, which is involved in cell proliferation and survival

Result of Action

Given its potential as a kras g12c inhibitor , it may inhibit the proliferation of cancer cells harboring this mutation